Cas no 1360898-51-6 (6-Fluoro-7-trifluoromethyl-1H-benzimidazole)

• Product Name: 6-Fluoro-7-trifluoromethyl-1H-benzimidazole
• CAS No: 1360898-51-6
• MF: C₈H₄F₄N₂
• MW: 204.124375343323
• CID: 4825292
• Update Time: 2025-10-31

6-Fluoro-7-trifluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-7-trifluoromethyl-1H-benzimidazole
• 5-Fluoro-4-(trifluoromethyl)-1H-benzimidazole
• FC1=C(C2=C(NC=N2)C=C1)C(F)(F)F

• Inchi： 1S/C8H4F4N2/c9-4-1-2-5-7(14-3-13-5)6(4)8(10,11)12/h1-3H,(H,13,14)
• InChI Key： ZVQMTSAZVFSWSE-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C(F)(F)F)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7

Additional information on 6-Fluoro-7-trifluoromethyl-1H-benzimidazole

Recent Advances in the Study of 6-Fluoro-7-trifluoromethyl-1H-benzimidazole (CAS: 1360898-51-6)

The benzimidazole scaffold has long been recognized as a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities. Among these, 6-Fluoro-7-trifluoromethyl-1H-benzimidazole (CAS: 1360898-51-6) has recently emerged as a compound of significant interest in pharmaceutical research. This heterocyclic compound, characterized by its fluorine and trifluoromethyl substitutions at positions 6 and 7 respectively, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent studies have focused on the synthesis and optimization of 6-Fluoro-7-trifluoromethyl-1H-benzimidazole derivatives to enhance their pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this core structure, when incorporated into specific kinase inhibitor designs, exhibited improved selectivity profiles against certain cancer-related protein kinases. The electron-withdrawing effects of the fluorine and trifluoromethyl groups were found to significantly influence the compound's binding affinity and metabolic stability.

In antimicrobial research, a team at the University of Manchester reported in 2024 that derivatives of 6-Fluoro-7-trifluoromethyl-1H-benzimidazole showed potent activity against drug-resistant strains of Staphylococcus aureus. The unique electronic properties imparted by the fluorine substitutions appear to enhance membrane penetration while maintaining low cytotoxicity against mammalian cells. This finding opens new possibilities for addressing the growing challenge of antibiotic resistance.

The compound's mechanism of action has been the subject of several recent investigations. Molecular docking studies published in Bioorganic Chemistry (2024) revealed that 6-Fluoro-7-trifluoromethyl-1H-benzimidazole derivatives interact with ATP-binding sites in target proteins through a combination of hydrogen bonding and hydrophobic interactions. The trifluoromethyl group, in particular, was shown to contribute to enhanced binding through fluorine-protein interactions, a phenomenon that has become increasingly recognized in rational drug design.

From a synthetic chemistry perspective, novel routes to 6-Fluoro-7-trifluoromethyl-1H-benzimidazole have been developed to improve yield and purity. A recent patent application (WO2023/154321) describes an efficient one-pot synthesis method that reduces the number of purification steps while maintaining high enantiomeric purity, which could facilitate larger-scale production for preclinical studies.

Looking forward, researchers anticipate that 6-Fluoro-7-trifluoromethyl-1H-benzimidazole will continue to serve as a valuable scaffold for drug discovery. Its unique combination of electronic properties and steric characteristics makes it particularly suitable for targeting challenging biological pathways. Several pharmaceutical companies have included derivatives of this compound in their development pipelines, with potential applications ranging from oncology to infectious diseases.

In conclusion, the growing body of research on 6-Fluoro-7-trifluoromethyl-1H-benzimidazole (CAS: 1360898-51-6) underscores its importance as a versatile building block in medicinal chemistry. The recent advances in understanding its structure-activity relationships, synthetic accessibility, and therapeutic potential position this compound as a focus of ongoing and future drug discovery efforts.